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Compound of Interest

Compound Name: GSK-3484862

Cat. No.: B2732884

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of GSK-3484862, a potent and selective non-covalent inhibitor of DNA
methyltransferase 1 (DNMT1). Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Introduction

GSK-3484862 is a small molecule inhibitor of DNMT1 with an IC50 of 0.23 uM.[1][2][3] It is a
valuable tool for studying the role of DNA methylation in various biological processes, including
cancer and epigenetics.[4][5][6] Proper preparation of stock solutions is the first critical step in
any experiment involving this compound.

Physicochemical Properties

A summary of the key physicochemical properties of GSK-3484862 is provided in the table
below.
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Property Value Source
Molecular Formula C19H19Ns0S [1]14]
Molecular Weight 365.45 g/mol [2][4]
CAS Number 2170136-65-7 [1114]
Appearance Solid powder [1]

Solubility Data

GSK-3484862 is soluble in dimethyl sulfoxide (DMSO) and is insoluble in water and ethanol.[2]
It is recommended to use fresh, anhydrous DMSO to prepare stock solutions, as moisture can
reduce solubility.[2]

Solubility (In Concentration
Solvent ) Notes Source
Vitro) (Molar)

Ultrasonication
DMSO 20.83 mg/mL 57.00 mM ) [4]
may be required.

Use fresh DMSO
DMSO 24 mg/mL 65.67 mM as moisture can [2]
reduce solubility.

Experimental Protocols
Preparation of a 10 mM GSK-3484862 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK-3484862 in DMSO.
Materials:
o GSK-3484862 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials
Calibrated analytical balance
Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Protocol:

Equilibrate GSK-3484862: Allow the vial of GSK-3484862 powder to equilibrate to room
temperature before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of GSK-3484862 powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 3.65 mg of the compound.

Calculate Solvent Volume: Calculate the volume of DMSO required to achieve the desired
concentration. The formula to use is: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) /
Concentration (mol/L) For 3.65 mg of GSK-3484862 to make a 10 mM solution: Volume (L) =
(0.00365 g / 365.45 g/mol ) / 0.010 mol/L =0.001 L =1 mL

Dissolve the Compound: Add the calculated volume of anhydrous DMSO to the vial
containing the GSK-3484862 powder.

Aid Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, use
an ultrasonic water bath for 6 minutes at 42 kHz to aid dissolution.[7][8] Visually inspect the
solution to ensure there are no visible particles. Drug precipitation has been observed at
concentrations at or above 20 uM in media, so ensuring full dissolution in the stock is critical.

[71L8]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5]

Workflow for Stock Solution Preparation
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Workflow for preparing GSK-3484862 stock solution.
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Storage and Stability

Proper storage of GSK-3484862 as a powder and in solution is critical to maintain its activity.

Storage

Form Temperature Stability Source
Powder -20°C > 4 years [1]
Powder 4°C 2 years [4]

In Solvent (DMSO) -80°C 1 year [2][41[5]
In Solvent (DMSO) -20°C 6 months [41[5]

Note: It is highly recommended to aliquot the stock solution to minimize freeze-thaw cycles,
which can degrade the compound.[5]

Application in Cell Culture

GSK-3484862 is used in cell culture to study the effects of DNMT1 inhibition. Typical working
concentrations in cell-based assays range from 0.1 uM to 10 puM.[6][8] When preparing working
solutions for cell culture, the DMSO concentration should be kept low (typically < 0.1%) to avoid
solvent-induced cytotoxicity.

Signaling Pathway Inhibition

GSK-3484862 acts by inhibiting DNA methyltransferase 1 (DNMT1), leading to a reduction in
DNA methylation. This can result in the re-expression of silenced genes.

GSK-3484862 Inhibits Catalyzes Leads to Gene Silencing

Click to download full resolution via product page

Mechanism of action of GSK-3484862.

Safety Precautions
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GSK-3484862 is for research use only and has not been fully validated for medical
applications.[4] Standard laboratory safety precautions should be followed when handling this
compound. This includes wearing appropriate personal protective equipment (PPE) such as
gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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